Cas no 2097978-33-9 (6-(oxan-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one)

• Product Name: 6-(oxan-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one
• CAS No: 2097978-33-9
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD29999863
• CID: 5041668
• Update Time: 2025-05-21

6-(oxan-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(tetrahydro-2H-pyran-4-yl)-2-thioxo-2,3-dihydropyrimidin-4(1H)-one
• 6-(oxan-4-yl)-2-sulfanylidene-1H-pyrimidin-4-one
• 6-(oxan-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one

• MDL： MFCD29999863
• Inchi： 1S/C9H12N2O2S/c12-8-5-7(10-9(14)11-8)6-1-3-13-4-2-6/h5-6H,1-4H2,(H2,10,11,12,14)
• InChI Key： OASTVHWZKCLSKH-UHFFFAOYSA-N
• SMILES： S=C1NC(C=C(C2CCOCC2)N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 0
• Topological Polar Surface Area: 82.4

Additional information on 6-(oxan-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one

Introduction to 6-(oxan-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one (CAS No. 2097978-33-9) and Its Emerging Applications in Chemical Biology

The compound 6-(oxan-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one, identified by the CAS number 2097978-33-9, represents a fascinating molecular entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfone derivative exhibits a unique structural framework characterized by a tetrahydropyrimidinone core linked to an oxygenated tetrahydrofuran moiety via a sulfur-containing bridge. The presence of both sulfur and oxygen functionalities in its structure imparts distinct reactivity and potential biological activity, making it a valuable scaffold for medicinal chemistry investigations.

Recent advancements in the study of 6-(oxan-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one have highlighted its promising role in the development of novel therapeutic agents. The tetrahydropyrimidinone scaffold is well-documented for its versatility in drug design, often serving as a privileged structure in small-molecule inhibitors. The incorporation of the sulfanylidene group introduces a polarized sulfur center, which can participate in hydrogen bonding interactions and metal coordination, further enhancing the compound's binding affinity to biological targets.

One of the most compelling aspects of this compound is its potential to modulate enzyme activity through selective binding to active sites or allosteric pockets. For instance, studies have suggested that derivatives of 6-(oxan-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one may exhibit inhibitory effects on various kinases and phosphodiesterases, which are critical enzymes in cellular signaling pathways. These pathways are frequently dysregulated in diseases such as cancer, inflammation, and neurodegeneration, making this compound a compelling candidate for further exploration.

The tetrahydropyrimidinone core itself is known for its stability and bioisosteric properties with respect to other heterocyclic systems like pyrimidines and pyrazolines. This stability ensures that the compound can withstand metabolic transformations while maintaining its structural integrity. Additionally, the oxygenated tetrahydrofuran moiety contributes to solubility and membrane permeability characteristics that are favorable for oral bioavailability—a crucial factor in drug development.

In the realm of medicinal chemistry, the synthesis of derivatives based on 6-(oxan-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one has been extensively explored. Researchers have leveraged various synthetic strategies to introduce modifications at different positions of the scaffold while retaining its core pharmacophoric features. These modifications often aim to enhance potency, selectivity, and pharmacokinetic properties. For example, functionalization at the sulfur atom or the oxygenated ring can introduce additional hydrogen bond donors or acceptors, thereby optimizing interactions with biological targets.

The growing interest in this compound has also been fueled by its potential applications in drug discovery beyond traditional kinase inhibition. Preliminary studies have indicated that derivatives of 6-(oxan-4-yl)-2-sulfanylidene-1,2,3,4-tetrahydropyrimidin-4-one may exhibit antimicrobial properties by interfering with bacterial cell wall synthesis or metabolic pathways. Furthermore, its structural motifs have inspired the design of compounds targeting other therapeutic areas such as antiviral and anti-inflammatory agents.

From a computational chemistry perspective, 6-(oxan-4-ylyl)-2-sulfanylidene -1 , 2 , 3 , 4 -tetrahydropyrimidin - 4 - one ( CAS No . 2097978 - 33 - 9 ) has been subjected to molecular docking studies to predict its binding modes with various protein targets. These studies have provided valuable insights into how different substituents on the scaffold can influence binding affinity and selectivity. For instance, sulfanylidene - containing derivatives have shown promise in binding to proteins involved in DNA replication and repair mechanisms, suggesting their potential utility in oncology research.

The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps often include cyclization reactions to form the tetrahydropyrimidinone ring system followed by functionalization at the sulfur center through nucleophilic substitution or oxidation-reduction processes. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been employed to introduce desired substituents with high efficiency.

In conclusion, 6-( oxan - 4 - yl ) - 2 - sulfanylidene - 1 , 2 , 3 , 4 - tetrahydropyrimidin - 4 - one ( CAS No . 2097978 - 33 - 9 ) represents a structurally intriguing molecule with significant potential in chemical biology and pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for designing novel therapeutics targeting diverse diseases. As research continues to uncover new applications for this compound, it is likely that it will play an increasingly important role in drug discovery pipelines across academic institutions and pharmaceutical companies alike.